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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539

Essential Safety and Handling Guide for
Dimethylamine-13C2

This guide provides immediate safety, handling, and disposal information for Dimethylamine-
13C2, tailored for researchers, scientists, and drug development professionals. The following
procedures are designed to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Exposure Limits

Dimethylamine-13C2, as an isotopically labeled form of dimethylamine, should be handled
with the same precautions as the unlabeled compound. Dimethylamine is a flammable gas or
liquid that can cause severe skin burns, eye damage, and respiratory irritation.[1][2]

Quantitative Data Summary
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Property Value Source
OSHA PEL (8-hr TWA) 10 ppm [1]
NIOSH REL (10-hr TWA) 10 ppm [1]
ACGIH TLV (8-hr TWA) 5 ppm [1]
ACGIH STEL (15-min) 15 ppm [1]
Flash Point -6.7 °C (closed cup) [3]
Metting Point 170-173 °C (hydrochloride 3]
salt)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure risk. The following equipment
should be worn at all times when handling Dimethylamine-13C2.
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Equipment

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.[4]

Protects against splashes and
vapors that can cause severe

eye irritation or damage.[1][4]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Nitrile rubber).

Prevents skin contact, which
can cause irritation and burns.
[1][5] Always inspect gloves
before use and use proper

removal techniques.

Body Protection

Protective clothing, such as a
lab coat or chemical-resistant
suit.[1][6]

Provides a barrier against skin

contact with spills or splashes.

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood. If ventilation is
inadequate or for higher
concentrations, a NIOSH-
approved respirator with an
appropriate cartridge is

necessary.

Protects against inhalation of

harmful and irritating vapors.[1]

[5]

Safe Handling Workflow
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Caption: Step-by-step workflow for the safe handling of Dimethylamine-13C2.
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Emergency Procedures

Immediate and appropriate action during an emergency is crucial to minimizing harm.

Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 30 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with large
amounts of soap and water.[1] Remove
contaminated clothing.[1] Seek immediate

medical attention.[1]

Move the individual to fresh air.[6] If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, give artificial respiration. Seek
immediate medical attention.[2]
Evacuate personnel from the area.[1] Remove
all ignition sources.[1] Absorb the spill with an
Spil inert material such as vermiculite, dry sand, or

earth and place it in a sealed container for
disposal.[1] Ventilate the area and wash the spill

site after material pickup is complete.[1]

Disposal Plan

Proper disposal of Dimethylamine-13C2 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Characterization: All waste containing Dimethylamine-13C2 must be treated as

hazardous waste.

» Containerization: Collect all chemical waste in a designated, properly labeled, and sealed

container.[1] Do not mix with other waste streams.
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» Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

o Contaminated Materials: Any materials, such as gloves, absorbent pads, and glassware that
have come into contact with Dimethylamine-13C2 should be disposed of as hazardous
waste.
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Caption: Procedural flow for the proper disposal of Dimethylamine-13C2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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